Cas no 15312-14-8 (Aziridine,1,1',1''-phosphinylidynetris[2,2-dimethyl- (9CI))

Aziridine,1,1',1''-phosphinylidynetris[2,2-dimethyl- (9CI) Properties

Names and Identifiers

• 1-bis(2,2-dimethylaziridin-1-yl)phosphoryl-2,2-dimethylaziridine
• Tris(2,2-dimethyl-1-aziridinyl)phosphine oxide
• AC1L1CP7
• AI3-50423
• NSC 118436
• Phosphine oxide, tris(2,2-dimethyl-1-aziridinyl)-
• SK6231
• TEPA-132
• Tris(2,2-dimethylaziridinyl)phosphine oxide
• SK-6231
• NSC118436
• V5C7KX7SYX
• TEPA 132
• AKOS024406435
• 15312-14-8
• 1-(BIS(2,2-DIMETHYL-1-AZIRIDINYL)PHOSPHORYL)-2,2-DIMETHYLAZIRIDINE
• Phosphine oxide,2-dimethyl-1-aziridinyl)-
• WLN: T3NTJ B1 B1 APO&- AT3NTJ B1 B1&- AT3NTJ B1 B1
• Aziridine, 1,1',1''-phosphinylidynetris(2,2-dimethyl-
• UNII-V5C7KX7SYX
• Aziridine,1',1''-phosphinylidynetris[2,2-dimethyl-
• Aziridine, 1,1',l''-phosphinylidynetris(2,2-dimethyl-
• NSC-118436
• FDA 1680
• SCHEMBL21906282
• TRIS(2,2-DIMETHYL-1-AZIRIDINYL)PHOSPHINE OXIDE
• +Expand

• InChIKey： MPSCILDWLMBJKC-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H24N3OP/c1-10(2)7-13(10)17(16,14-8-11(14,3)4)15-9-12(15,5)6/h7-9H2,1-6H3
• SMILES： CC1(CN1P(N1CC1(C)C)(=O)N1CC1(C)C)C

Computed Properties

• Exact Mass: 257.16592
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 257.16569940g/mol
• Heavy Atom Count: 17
• Complexity: 368
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 26.1Ų

Experimental Properties

• LogP: 2.19080
• PSA: 26.1